N-((5-((3-methylbenzyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide

• IUPAC Name: N-[[5-[(3-methylphenyl)methylsulfanyl]-1,3,4-oxadiazol-2-yl]methyl]benzamide
• InChI: InChI=1S/C18H17N3O2S/c1-13-6-5-7-14(10-13)12-24-18-21-20-16(23-18)11-19-17(22)15-8-3-2-4-9-15/h2-10H,11-12H2,1H3,(H,19,22)
• InChI Key: ICMQSKQCEFXFSS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CSC2=NN=C(O2)CNC(=O)C3=CC=CC=C3
• Molecular Formula: C18H17N3O2S
• Molecular Weight: 339.4 g/mol

Description

N-((5-((3-methylbenzyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Anticancer Applications

N-((5-((3-Methylbenzyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide derivatives have shown significant potential in anticancer research. Studies have found that certain derivatives exhibit moderate to excellent anticancer activity against various cancer cell lines, including breast, lung, colon, and ovarian cancers. For instance, a series of substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides demonstrated higher anticancer activities than reference drugs in some cases (Ravinaik et al., 2021). Additionally, other research on 1,3,4-oxadiazole derivatives has highlighted their effectiveness in in vitro anticancer evaluations, showing notable activity on breast cancer cell lines (Salahuddin et al., 2014).

Antimicrobial Activity

These compounds have also been explored for their antimicrobial properties. Research indicates that various N-(4-methyl-5-(4-((substituted phenylamino) methyl)-5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)thiazol-2-yl) benzamides demonstrate considerable potential antibacterial and antifungal activities (Desai et al., 2016). This broad-spectrum antimicrobial activity highlights the versatility of these compounds in addressing various infectious diseases.

Antioxidant Properties

Some derivatives of N-((5-((3-Methylbenzyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide have been identified for their antioxidant activity. For example, benzothiazole-isothiourea derivatives were evaluated for their free radical scavenging activity in vitro, showing promising results (Cabrera-Pérez et al., 2016). This aspect of research could be significant in developing treatments for oxidative stress-related conditions.

Material Science Applications

In the field of material science, aromatic polyamides containing 1,3,4-oxadiazole units, similar to the core structure of N-((5-((3-Methylbenzyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide, have been synthesized. These materials are characterized by good thermal stability and solubility in certain solvents, making them suitable for applications in creating thin flexible films with potential uses in various industries (Sava et al., 2003).